Cas no 1701755-28-3 (Methyl 2-(2-fluoro-4,6-dimethylphenyl)propanoate)

• Product Name: Methyl 2-(2-fluoro-4,6-dimethylphenyl)propanoate
• CAS No: 1701755-28-3
• MF: C₁₂H₁₅FO₂
• MW: 210.244707345963
• CID: 5738960
• PubChem ID: 106882352
• Update Time: 2025-10-31

Methyl 2-(2-fluoro-4,6-dimethylphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• 1701755-28-3
• Methyl2-(2-fluoro-4,6-dimethylphenyl)propanoate
• EN300-1138172
• Methyl 2-(2-fluoro-4,6-dimethylphenyl)propanoate
• Benzeneacetic acid, 2-fluoro-α,4,6-trimethyl-, methyl ester

• Inchi： 1S/C12H15FO2/c1-7-5-8(2)11(10(13)6-7)9(3)12(14)15-4/h5-6,9H,1-4H3
• InChI Key： ODKYEKVVFMMEKR-UHFFFAOYSA-N
• SMILES： FC1=CC(C)=CC(C)=C1C(C(=O)OC)C

Computed Properties

• Exact Mass: 210.10560788g/mol
• Monoisotopic Mass: 210.10560788g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.071±0.06 g/cm3(Predicted)
• Boiling Point: 257.4±35.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids

Additional information on Methyl 2-(2-fluoro-4,6-dimethylphenyl)propanoate

Methyl 2-(2-Fluoro-4,6-dimethylphenyl)propanoate (CAS No. 1701755-28-3): An Overview of Its Properties and Applications

Methyl 2-(2-fluoro-4,6-dimethylphenyl)propanoate (CAS No. 1701755-28-3) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a fluoro-substituted aromatic ring and a methyl ester group. These features contribute to its potential applications in various areas, including drug discovery and material science.

The chemical formula of Methyl 2-(2-fluoro-4,6-dimethylphenyl)propanoate is C₁₁H₁₃FO₂. The molecular weight is approximately 196.21 g/mol. The compound is a colorless to pale yellow liquid with a characteristic odor. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water.

In terms of physical properties, Methyl 2-(2-fluoro-4,6-dimethylphenyl)propanoate has a boiling point of around 190°C at 760 mmHg and a melting point of -30°C. The density at 20°C is approximately 1.08 g/cm³. These properties make it suitable for use in various chemical reactions and processes where temperature and solubility are critical factors.

The synthesis of Methyl 2-(2-fluoro-4,6-dimethylphenyl)propanoate can be achieved through several methods. One common approach involves the reaction of 2-fluoro-4,6-dimethylbenzaldehyde with methyl acrylate in the presence of a suitable catalyst. This method provides high yields and good purity, making it a preferred choice for industrial-scale production.

In the context of pharmaceutical research, Methyl 2-(2-fluoro-4,6-dimethylphenyl)propanoate has shown promise as an intermediate in the synthesis of bioactive compounds. Recent studies have explored its potential as a precursor for the development of new drugs targeting various diseases. For instance, researchers have investigated its use in the synthesis of anti-inflammatory agents and antiviral compounds.

A notable study published in the Journal of Medicinal Chemistry highlighted the role of Methyl 2-(2-fluoro-4,6-dimethylphenyl)propanoate in the synthesis of a novel class of selective COX-2 inhibitors. These inhibitors have demonstrated significant anti-inflammatory effects with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). The fluoro-substituted aromatic ring in the compound plays a crucial role in enhancing its binding affinity to the COX-2 enzyme.

Beyond pharmaceutical applications, Methyl 2-(2-fluoro-4,6-dimethylphenyl)propanoate has also found use in material science. Its unique chemical structure makes it suitable for the synthesis of advanced polymers and coatings with improved thermal stability and mechanical properties. Researchers have explored its incorporation into polymer matrices to enhance their performance in high-temperature applications.

The environmental impact of Methyl 2-(2-fluoro-4,6-dimethylphenyl)propanoate is an important consideration for its industrial use. Studies have shown that it has low toxicity to aquatic organisms and does not persist in the environment. However, proper handling and disposal practices are essential to minimize any potential environmental risks.

In conclusion, Methyl 2-(2-fluoro-4,6-dimethylphenyl)propanoate (CAS No. 1701755-28-3) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceutical research. Its unique molecular structure and favorable physical properties make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility in various scientific fields.